Cas no 258518-65-9 (3-Aminoisoxazole-4-carbonitrile)
258518-65-9 structure
Product Name:3-Aminoisoxazole-4-carbonitrile
CAS No:258518-65-9
MF:C4H3N3O
MW:109.086119890213
CID:247054
PubChem ID:2797779
Update Time:2025-04-19
3-Aminoisoxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Aminoisoxazole-4-carbonitrile
- 3-amino-1,2-oxazole-4-carbonitrile
- 4-Isoxazolecarbonitrile,3-amino-
- 4-Isoxazolecarbonitrile,3-amino
- 2156AB
- AK121999
- SCHEMBL17570178
- D93405
- DTXSID10383952
- 258518-65-9
- MS-22010
- CS-0333432
- AKOS006283944
- 3-amino-1, 2-oxazole-4-carbonitrile
-
- Inchi： 1S/C4H3N3O/c5-1-3-2-8-7-4(3)6/h2H,(H2,6,7)
- InChI Key： LNFYBZNMQYBIIN-UHFFFAOYSA-N
- SMILES： O1C=C(C#N)C(N)=N1
Computed Properties
- Exact Mass: 109.02800
- Monoisotopic Mass: 109.027611728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 75.8
Experimental Properties
- Melting Point: 140 °C
- PSA: 75.84000
- LogP: 0.70968
3-Aminoisoxazole-4-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Aminoisoxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A636070-50mg |
3-Aminoisoxazole-4-carbonitrile |
258518-65-9 | 50mg |
$ 196.00 | 2023-04-19 | ||
| TRC | A636070-100mg |
3-Aminoisoxazole-4-carbonitrile |
258518-65-9 | 100mg |
$ 293.00 | 2023-04-19 | ||
| TRC | A636070-500mg |
3-aminoisoxazole-4-carbonitrile |
258518-65-9 | 500mg |
$ 340.00 | 2022-01-12 | ||
| Chemenu | CM191521-1g |
3-Aminoisoxazole-4-carbonitrile |
258518-65-9 | 95% | 1g |
$503 | 2024-07-28 | |
| TRC | A636070-250mg |
3-Aminoisoxazole-4-carbonitrile |
258518-65-9 | 250mg |
$ 638.00 | 2023-04-19 | ||
| 1PlusChem | 1P00BDO5-100mg |
3-AMINOISOXAZOLE-4-CARBONITRILE |
258518-65-9 | 95% | 100mg |
$120.00 | 2023-12-18 | |
| 1PlusChem | 1P00BDO5-250mg |
3-AMINOISOXAZOLE-4-CARBONITRILE |
258518-65-9 | 95% | 250mg |
$204.00 | 2023-12-18 | |
| A2B Chem LLC | AF30133-100mg |
3-Aminoisoxazole-4-carbonitrile |
258518-65-9 | 95% | 100mg |
$101.00 | 2024-04-20 | |
| A2B Chem LLC | AF30133-250mg |
3-Aminoisoxazole-4-carbonitrile |
258518-65-9 | 95% | 250mg |
$177.00 | 2024-04-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X200335A-250mg |
3-Aminoisoxazole-4-carbonitrile |
258518-65-9 | 0.97 | 250mg |
¥1971.0 | 2024-07-23 |
3-Aminoisoxazole-4-carbonitrile Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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